Cas no 918666-95-2 (Benzoic acid, 4-[(phenylpropylamino)sulfonyl]-)
918666-95-2 structure
Product Name:Benzoic acid, 4-[(phenylpropylamino)sulfonyl]-
CAS No:918666-95-2
MF:C16H17NO4S
MW:319.37548327446
CID:771616
PubChem ID:45407736
Update Time:2025-04-19
Benzoic acid, 4-[(phenylpropylamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(phenylpropylamino)sulfonyl]-
- 4-(3-phenylpropylsulfamoyl)benzoic acid
- DTXSID90670211
- 4-[(3-Phenylpropyl)sulfamoyl]benzoic acid
- 918666-95-2
-
- Inchi: 1S/C16H17NO4S/c18-16(19)14-8-10-15(11-9-14)22(20,21)17-12-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-11,17H,4,7,12H2,(H,18,19)
- InChI Key: QOIBBAFHWMJNAM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(NCCCC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 319.08782920g/mol
- Monoisotopic Mass: 319.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.8Ų
Benzoic acid, 4-[(phenylpropylamino)sulfonyl]- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
918666-95-2 (Benzoic acid, 4-[(phenylpropylamino)sulfonyl]-) Related Products
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